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molecular formula C8H6BrFO2 B1292085 6-Bromo-2-fluoro-3-methoxybenzaldehyde CAS No. 853792-27-5

6-Bromo-2-fluoro-3-methoxybenzaldehyde

Cat. No. B1292085
CAS RN: 853792-27-5
M. Wt: 233.03 g/mol
InChI Key: OCLRVBOCPPDQHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08461135B2

Procedure details

A solution of anhydrous tetrahydrofuran (50 mL) and diisopropylamine (11 mL) was cooled to 0° C. and had 1.6 M n-butyl lithium/hexanes (47 mL) added drop wise under nitrogen balloon. The mixture was stirred for 10 minutes at 0° C. and was then cooled to −78° C. with an acetone dry ice bath. A mixture of 4-bromo-2-fluoro-1-methoxybenzene (7.9 mL, 61 mmol) in anhydrous tetrahydrofuran (50 mL) was added drop wise, under nitrogen balloon, to the reaction. The mixture was then allowed to stir for 30 minutes at −78° C. N,N-dimethylformamide (7.5 mL) was added drop wise at −78° C. under a nitrogen balloon. The reaction was stirred for 1 hour at room temperature under a nitrogen balloon. Half of the solvent from the solution was removed under reduced pressure and the solution was extracted using ethyl acetate, water (300 mL), and 1 M HCl (65 mL). The organic layer was washed with brine, dried over anhydrous sodium sulfate, and filtered. The solvent was removed under reduced pressure. The residue was crystallized by washing with hexanes. The solid was collected via filtration and dried under reduced pressure to give 6-bromo-2-fluoro-3-methoxybenzaldehyde (8.21 g, 58% yield).
[Compound]
Name
n-butyl lithium hexanes
Quantity
47 mL
Type
reactant
Reaction Step One
Name
4-bromo-2-fluoro-1-methoxybenzene
Quantity
7.9 mL
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
N,N-dimethylformamide
Quantity
7.5 mL
Type
reactant
Reaction Step Three
Name
diisopropylamine
Quantity
11 mL
Type
reactant
Reaction Step Four
Name
tetrahydrofuran
Quantity
50 mL
Type
solvent
Reaction Step Four
Name
6-bromo-2-fluoro-3-methoxybenzaldehyde
Yield
58%

Identifiers

REACTION_CXSMILES
C(NC(C)C)(C)C.[Br:8][C:9]1[CH:14]=[CH:13][C:12]([O:15][CH3:16])=[C:11]([F:17])[CH:10]=1.CN(C)[CH:20]=[O:21]>O1CCCC1>[Br:8][C:9]1[C:10]([CH:20]=[O:21])=[C:11]([F:17])[C:12]([O:15][CH3:16])=[CH:13][CH:14]=1

Inputs

Step One
[Compound]
Name
n-butyl lithium hexanes
Quantity
47 mL
Type
reactant
Smiles
Step Two
Name
4-bromo-2-fluoro-1-methoxybenzene
Quantity
7.9 mL
Type
reactant
Smiles
BrC1=CC(=C(C=C1)OC)F
Name
tetrahydrofuran
Quantity
50 mL
Type
solvent
Smiles
O1CCCC1
Step Three
Name
N,N-dimethylformamide
Quantity
7.5 mL
Type
reactant
Smiles
CN(C=O)C
Step Four
Name
diisopropylamine
Quantity
11 mL
Type
reactant
Smiles
C(C)(C)NC(C)C
Name
tetrahydrofuran
Quantity
50 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred for 10 minutes at 0° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
added drop wise under nitrogen balloon
TEMPERATURE
Type
TEMPERATURE
Details
was then cooled to −78° C. with an acetone dry ice bath
ADDITION
Type
ADDITION
Details
was added drop wise
CUSTOM
Type
CUSTOM
Details
under nitrogen balloon, to the reaction
STIRRING
Type
STIRRING
Details
to stir for 30 minutes at −78° C
Duration
30 min
STIRRING
Type
STIRRING
Details
The reaction was stirred for 1 hour at room temperature under a nitrogen balloon
Duration
1 h
CUSTOM
Type
CUSTOM
Details
Half of the solvent from the solution was removed under reduced pressure
EXTRACTION
Type
EXTRACTION
Details
the solution was extracted
WASH
Type
WASH
Details
The organic layer was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was crystallized
WASH
Type
WASH
Details
by washing with hexanes
FILTRATION
Type
FILTRATION
Details
The solid was collected via filtration
CUSTOM
Type
CUSTOM
Details
dried under reduced pressure

Outcomes

Product
Details
Reaction Time
 10 min
Name
6-bromo-2-fluoro-3-methoxybenzaldehyde
Type
product
Smiles
BrC1=CC=C(C(=C1C=O)F)OC
Measurements
Type Value Analysis
AMOUNT: MASS 8.21 g
YIELD: PERCENTYIELD 58%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.